![molecular formula C28H29N5O4S B2416097 N-(4-methoxyphenyl)-6-methyl-2-(4-((4-phenoxyphenyl)sulfonyl)piperazin-1-yl)pyrimidin-4-amine CAS No. 923681-88-3](/img/structure/B2416097.png)
N-(4-methoxyphenyl)-6-methyl-2-(4-((4-phenoxyphenyl)sulfonyl)piperazin-1-yl)pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-6-methyl-2-(4-((4-phenoxyphenyl)sulfonyl)piperazin-1-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C28H29N5O4S and its molecular weight is 531.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
This compound is involved in the synthesis of novel chemical entities with potential biological activities. For instance, it has been used in the synthesis of various heterocyclic compounds demonstrating significant analgesic and anti-inflammatory activities. These compounds have been evaluated for their COX-1/COX-2 inhibitory activities, showing promising results as potential therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Furthermore, its derivatives have shown antimicrobial properties, particularly against fungi like Aspergillus terreus and Aspergillus niger, highlighting its significance in the development of antifungal agents (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).
Biological Activities and Applications
The structural modifications of this compound have led to the discovery of molecules with diverse biological activities. Notably, it has been incorporated into the design of sulfonated thin-film composite nanofiltration membranes, improving water flux and demonstrating enhanced dye treatment capabilities, which is vital for environmental applications (Liu et al., 2012). In another study, derivatives of the compound were synthesized and evaluated for their herbicidal activity, showing potential as agricultural chemicals (Nezu, Miyazaki, Sugiyama, & Kajiwara, 1996).
Properties
IUPAC Name |
N-(4-methoxyphenyl)-6-methyl-2-[4-(4-phenoxyphenyl)sulfonylpiperazin-1-yl]pyrimidin-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N5O4S/c1-21-20-27(30-22-8-10-23(36-2)11-9-22)31-28(29-21)32-16-18-33(19-17-32)38(34,35)26-14-12-25(13-15-26)37-24-6-4-3-5-7-24/h3-15,20H,16-19H2,1-2H3,(H,29,30,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWHQUFGMZJYMMJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC4=CC=CC=C4)NC5=CC=C(C=C5)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
531.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.